N-(2-{[6-(4-ethoxyphenyl)pyridazin-3-yl]oxy}ethyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[2-[6-(4-ethoxyphenyl)pyridazin-3-yl]oxyethyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H25N3O4/c1-3-29-20-10-6-18(7-11-20)21-12-13-23(26-25-21)30-15-14-24-22(27)16-17-4-8-19(28-2)9-5-17/h4-13H,3,14-16H2,1-2H3,(H,24,27)
• InChI Key: KMGHXZFSWHASDT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• CAS No.: 920249-39-4

Description

N-(2-{[6-(4-ethoxyphenyl)pyridazin-3-yl]oxy}ethyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Pharma Market and Synthesis Approaches

Research highlights the synthesis and activity of pyridazinone derivatives, showcasing their potential in pharmaceutical applications due to their broad activity spectrum, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects (Dr.Valentin Habernickel, 2002). Additionally, the synthesis and evaluation of pyridazinone derivatives for antinociceptive activity further underscore the versatility of these compounds in developing therapeutic agents (D. Doğruer et al., 2000).

Antimicrobial Applications

The antimicrobial potential of pyridazinone and related derivatives has been extensively studied, offering insights into their use as antimicrobial agents. A study on the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives fused with thiophene rings, using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material, revealed that many compounds exhibit significant antibacterial and antifungal activities (A. Hossan et al., 2012).

Agrochemical Research

Research on 4-(3-trifluoromethylphenyl)pyridazine derivatives highlighted their herbicidal activities, demonstrating the compound's utility in agrochemical applications. Some derivatives were found to completely inhibit chlorophyll at very low concentrations and exhibited herbicidal activities comparable to commercial agents (Han Xu et al., 2008).

Coordination Chemistry and Antioxidant Activity

Studies on coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, revealing the potential of these compounds in the development of antioxidants (K. Chkirate et al., 2019).